![molecular formula C13H14N2O3 B2355880 6-Cyclopropyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid CAS No. 881443-36-3](/img/structure/B2355880.png)
6-Cyclopropyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-Cyclopropyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid (6-CPPA) is a cyclopropyl-containing oxazolopyridine derivative. It is a highly versatile molecule that has been used in a variety of scientific research applications. In particular, 6-CPPA has been studied for its potential use as a therapeutic agent, as well as its ability to modulate the activity of a variety of enzymes.
Scientific Research Applications
Antibacterial Activity
The compound's derivatives have been synthesized and investigated for their antibacterial activity. A study by Xiao et al. (2014) synthesized derivatives of similar compounds, which exhibited promising activity against Escherichia coli and Pseudomonas aeruginosa (Xiao et al., 2014).
Photophysical Properties
Research by Shatsauskas et al. (2019) developed a method for the preparation of oxazolo-[5,4-b]pyridin-2(1H)-ones, leading to the discovery of effective phosphors with significant quantum yields. This highlights the photophysical applications of such compounds (Shatsauskas et al., 2019).
Synthesis of Biologically Active Scaffolds
Yakovenko and Vovk (2021) developed methods for synthesizing biologically active scaffolds using similar compounds. Their research offers insights into new possibilities for developing therapeutic agents (Yakovenko & Vovk, 2021).
Heterocyclic Derivative Syntheses
A study by Bacchi et al. (2005) involved the synthesis of various heterocyclic derivatives, including oxazoline and dihydropyridinone, which have potential applications in medicinal chemistry (Bacchi et al., 2005).
Novel Heterocyclic Systems
Karpina et al. (2019) synthesized a new set of compounds with oxadiazole cycles, demonstrating the potential of similar compounds in the creation of novel heterocyclic systems with diverse biological activities (Karpina et al., 2019).
properties
IUPAC Name |
6-cyclopropyl-3-propan-2-yl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3/c1-6(2)11-10-8(13(16)17)5-9(7-3-4-7)14-12(10)18-15-11/h5-7H,3-4H2,1-2H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSUYSRDLVHWIMU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NOC2=C1C(=CC(=N2)C3CC3)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.